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Compound of Interest

Compound Name: Infigratinib-d3
Cat. No.: B12377363
Get Quote
\ J

For Immediate Reference: Essential Safety and Handling Protocols for Infigratinib-d3 in
Research Settings

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Infigratinib-d3. The following protocols for
personal protective equipment, operational handling, and disposal are designed to ensure a
safe laboratory environment and minimize exposure risk.

Personal Protective Equipment (PPE)

Given that Infigratinib is an antineoplastic agent, and Infigratinib-d3 is its deuterated analog,
stringent handling precautions are necessary.[1][2] The following table summarizes the
required personal protective equipment.
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Protection Type

Required PPE

Specifications & Rationale

Eye/Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield should
be worn in addition to goggles
when there is a risk of

splashing.

To protect against splashes,
aerosols, and airborne

particles of the compound.

Skin Protection

Disposable, powder-free
chemotherapy gloves (double-

gloving recommended).[3]

Tested for resistance to
hazardous drugs (e.g., ASTM
D6978). Double gloving

provides an additional barrier.

Disposable, solid-front, back-
closing protective gown with
long sleeves and elastic or knit
cuffs.[2]

Should be demonstrated to be
resistant to permeability by
hazardous drugs. Cuffs should
be tucked under the outer

glove.

Disposable shoe covers.[2]

To prevent the tracking of
contamination out of the

designated handling area.

Respiratory Protection

An N95 respirator or higher
should be used when handling
the powder outside of a

containment device.[3]

To prevent inhalation of
airborne particles, especially
when manipulating the solid
compound. A powered air-
purifying respirator (PAPR)
may be required for higher-risk

procedures.

Operational Handling Protocol

Note: While a specific Safety Data Sheet (SDS) for Infigratinib-d3 is not readily available, the

handling procedures are based on the SDS for Infigratinib and general guidelines for potent

pharmaceutical compounds.[4] Deuteration may slightly alter the pharmacokinetic properties

but is not expected to significantly change the immediate handling hazards.[5][6]
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Receiving and Storage

e 1.1. Inspection: Upon receipt, inspect the outer packaging for any signs of damage or
leakage. If compromised, follow spill procedures.

e 1.2. Storage: Store Infigratinib-d3 in a tightly sealed, clearly labeled container in a
designated, secure, and well-ventilated area. A product data sheet for Infigratinib-d3
recommends storage of the powder at -20°C for up to 3 years.[7] Access to the storage area
should be restricted to authorized personnel.

Preparation and Use (within a Containment Device)

» 2.1. Engineering Controls: All manipulations of powdered Infigratinib-d3 (e.g., weighing,
reconstitution) must be performed within a certified chemical fume hood, biological safety
cabinet, or glove box to minimize inhalation exposure.[1]

» 2.2. Donning PPE: Before handling, don all required PPE as specified in the table above,
ensuring there are no gaps between the gown cuffs and gloves.

o 2.3. Surface Preparation: Cover the work surface with a disposable, plastic-backed
absorbent pad to contain any potential spills.

e 2.4, Weighing and Reconstitution:
o Handle the compound carefully to avoid generating dust.
o Use dedicated, clean spatulas and weighing vessels.

o When dissolving, add the solvent slowly to the powder to prevent splashing. A product
data sheet indicates that Infigratinib-d3 is soluble in DMSO.[7]

e 2.5. Post-Handling:

o Wipe down all surfaces of the containment device with an appropriate deactivating and
cleaning agent.

o Carefully doff PPE, starting with outer gloves, and dispose of it as cytotoxic waste.
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o Wash hands and forearms thoroughly with soap and water.[1]

Disposal Plan

All materials contaminated with Infigratinib-d3 are considered cytotoxic waste and must be
disposed of according to institutional and regulatory guidelines.

Waste Segregation

e 1.1. Sharps: Needles, syringes, and other contaminated sharps must be placed in a
designated, puncture-resistant sharps container labeled "Cytotoxic Waste."

e 1.2. Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), absorbent pads, and
other solid materials must be placed in a clearly labeled, leak-proof "Cytotoxic Waste" bag or
container.[1]

e 1.3. Liquid Waste: Unused solutions or liquid waste containing Infigratinib-d3 should be
collected in a sealed, compatible, and clearly labeled hazardous waste container. Do not
pour down the drain.[4]

Disposal Procedure

e 2.1. Containment: All cytotoxic waste containers must be sealed before removal from the
laboratory.

e 2.2. Labeling: Ensure all waste containers are labeled with "Hazardous Waste," the name of
the compound (Infigratinib-d3), and any other information required by your institution's
environmental health and safety department.[8]

o 2.3. Collection: Follow your institution's procedures for the collection of hazardous chemical
waste. This typically involves contacting the environmental health and safety department for
pickup.[8][9]

Experimental Workflow Diagram
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Safe handling and disposal workflow for Infigratinib-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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